Cas no 1806751-17-6 (3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806751-17-6
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4842778
• Update Time: 2025-10-23

3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-5(3-14)12-2-6(7(4)13(15)16)17-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： MHLHGDODCMLSDS-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CO)C(C)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on 3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol

Professional Introduction to 3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806751-17-6)

3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol, identified by the CAS number 1806751-17-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a nitro group, a methyl substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The nitro group at the 4-position of the pyridine ring introduces a strong electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule. This feature is particularly useful in organic synthesis, where it can be employed in various transformations such as nucleophilic aromatic substitution or reduction reactions. The methyl group at the 3-position further modulates the electronic distribution and can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability. Additionally, the trifluoromethoxy group at the 5-position provides additional lipophilicity and metabolic stability, making it an attractive moiety for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, such as enhanced binding affinity and reduced metabolic degradation. In the case of 3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol, the trifluoromethoxy group is strategically positioned to interact with biological targets, potentially improving its efficacy as an intermediate in pharmaceutical synthesis.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their roles as pharmacophores in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The structural motif of 3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol aligns well with these pharmacophoric requirements, suggesting its utility in designing molecules with targeted biological activities.

In academic research, this compound has been explored as a key intermediate in synthesizing more complex pyridine-based scaffolds. The nitro group can be readily reduced to an amine, providing a versatile handle for further functionalization. This reactivity allows chemists to introduce additional substituents or modify existing ones, enabling the creation of structurally diverse libraries for high-throughput screening. Such libraries are instrumental in identifying lead compounds with promising therapeutic profiles.

The trifluoromethoxy group also contributes to the compound's chemical versatility. It can participate in dipole-dipole interactions and hydrophobic effects, which are crucial for optimizing binding interactions with biological targets. Moreover, fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation. These attributes make 3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol an attractive candidate for further exploration in drug discovery programs.

From a synthetic chemistry perspective, this compound serves as a building block for constructing more elaborate pyridine derivatives. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor the molecular structure according to specific requirements. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the pyridine ring. Additionally, nucleophilic substitution reactions can be utilized to replace functional groups with other bioisosteric moieties.

The methanol moiety at the 2-position provides another point of modification. It can be easily converted into other functional groups such as esters or ethers through standard organic transformations. These modifications can enhance solubility or improve metabolic stability, making them critical considerations in drug development.

Recent studies have also highlighted the role of fluorinated pyridines in modulating enzyme activity and receptor binding affinity. The electron-withdrawing nature of fluorine atoms can fine-tune electronic properties, leading to enhanced interactions with biological targets. For example, fluorinated pyridines have been shown to improve binding affinity to kinases and other enzyme families involved in signal transduction pathways.

In conclusion,3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806751-17-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with targeted biological activities. The presence of functional groups such as nitro groups,methyl groups, and trifluoromethoxy groups provides numerous opportunities for further chemical modification and exploration.

As research continues to uncover new applications for fluorinated aromatic compounds,3-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol is likely to play an increasingly important role in drug discovery and development programs. Its versatility as a synthetic building block and its potential for modulating biological activity make it a promising candidate for future therapeutic applications.